11-3-Diazirinophenoxyundecanoate

• CAS No.: 84061-77-8
• Molecular Formula: C18H26N2O3
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 11-[3-(3H-diazirin-3-yl)phenoxy]-11-tritioundecanoic acid
• InChI: InChI=1S/C18H26N2O3/c21-17(22)12-7-5-3-1-2-4-6-8-13-23-16-11-9-10-15(14-16)18-19-20-18/h9-11,14,18H,1-8,12-13H2,(H,21,22)/i13T
• InChI Key: WODODNCLIMKNHN-IYFSJMEXSA-N
• SMILES: C1=CC(=CC(=C1)OCCCCCCCCCCC(=O)O)C2N=N2
• Isomeric SMILES: [3H]C(CCCCCCCCCC(=O)O)OC1=CC=CC(=C1)C2N=N2
• Synonyms: 11-3-diazirinophenoxyundecanoate; 11-DPXU; 11-m-diazirinophenoxyundecanoate

Description

11-(4-(3-(Trifluoromethyl)diazirinyl)phenyl)undecanoic acid (CAS: 113274-80-9), commonly abbreviated as 11-Tdpu in some literature, is a photoreactive compound featuring a diazirine group linked to a trifluoromethyl-substituted phenyl ring and an undecanoic acid chain. Its molecular formula is C₁₉H₂₅F₃N₂O₂, with a molecular weight of 370.4092 g/mol . The diazirine moiety (a three-membered ring containing two nitrogen atoms) confers unique photoreactivity, enabling covalent crosslinking upon UV irradiation. This property is critical in photoaffinity labeling studies to investigate biomolecular interactions, such as protein-ligand binding or membrane protein localization .

Comparison with Similar Compounds

Table 1: Key Properties of 11-Tdpu and Structurally Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Primary Applications	References
11-(4-(3-(Trifluoromethyl)diazirinyl)phenyl)undecanoic acid	C₁₉H₂₅F₃N₂O₂	370.41	Diazirine, trifluoromethyl phenyl, carboxylic acid	Photoaffinity labeling, biochemical assays
2(S)-[(Ethoxycarbonylamino)-...-undecan-3-one (209b)	C₂₆H₁₅F₁₇NO₃	~700 (estimated)	Heptadecafluoro, ethoxycarbonylamino, ketone	Fluorous chiral auxiliaries in asymmetric synthesis
11-[3-(2,2,2-Trifluoroacetamido)propanamido]undecanoic acid	C₁₆H₂₅F₃N₂O₄	382.38	Trifluoroacetamido, amide, carboxylic acid	Peptide modification, drug delivery systems

Diazirine vs. Fluorinated Auxiliaries

• 11-Tdpu : The diazirine group enables UV-induced covalent bond formation with proximal biomolecules, making it indispensable in mapping transient interactions (e.g., enzyme-substrate complexes) .
• Compound 209b: Features a heptadecafluoro chain and ethoxycarbonylamino group, designed for fluorous phase tagging in asymmetric synthesis. Its high fluorine content enhances partitioning in fluorous solvents, aiding in purification .

Trifluoromethyl vs. Trifluoroacetamido Groups

• 11-Tdpu : The trifluoromethyl-diazirinyl group balances photoreactivity with metabolic stability, as the CF₃ group resists enzymatic degradation .
• 11-[3-(2,2,2-Trifluoroacetamido)propanamido]undecanoic acid: The trifluoroacetamido moiety serves as a protective group or metabolic stabilizer in peptide derivatives, leveraging fluorine’s electronegativity to modulate solubility and binding affinity .

Reactivity and Stability

• Photoreactivity : 11-Tdpu’s diazirine generates carbene intermediates under UV light (~350 nm), enabling covalent crosslinking. In contrast, fluorinated auxiliaries like 209b rely on fluorine’s inertness for phase separation rather than photoreactivity .
• Hydrolytic Stability: The amide linkage in 11-[3-(2,2,2-Trifluoroacetamido)propanamido]undecanoic acid provides greater resistance to hydrolysis compared to 11-Tdpu’s ester-like diazirine, which may degrade under prolonged acidic conditions .